3-(Ethoxymethyl)-4-methylpyrrolidin-1-amine

• IUPAC Name: 3-(ethoxymethyl)-4-methylpyrrolidin-1-amine
• InChI: InChI=1S/C8H18N2O/c1-3-11-6-8-5-10(9)4-7(8)2/h7-8H,3-6,9H2,1-2H3
• InChI Key: WCAKZFNFPJXTKB-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CN(CC1C)N
• Molecular Formula: C8H18N2O
• Molecular Weight: 158.24 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It may involve multiple steps, each with its own reactants, conditions, and products.

Molecular Structure Analysis

The molecular structure of a compound is determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes studying properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Cascade Synthesis of Ethyl 3-Amino-5-oxoisoxazolidine-4-carboxylate Derivatives : An efficient cascade synthesis method was developed using diethyl 2-(ethoxymethylene)malonate, hydroxylamines, and various amines, producing highly functionalized isoxazolidine derivatives. These compounds are significant for organic synthesis and medicinal chemistry, demonstrating the potential utility of ethoxymethyl-related compounds in creating complex molecules (Li et al., 2017).

• Synthesis and Antioxidant Activity of N-Aminomethyl Derivatives : The aminomethylation of ethosuximide and pufemide with aqueous formalin and alkyl(aryl)amines yielded N-aminomethyl derivatives. These derivatives' antioxidant activities and their effects on blood coagulation parameters were studied, showcasing the application of similar compounds in modifying drugs for enhanced biological activities (Hakobyan et al., 2020).

Materials Science and Luminescence

• Enhanced Lipase-Catalyzed N-Acylation : A study on the enhanced lipase-catalyzed N-acylation of 1-phenylethanamine with methoxyacetate highlighted the potential for improving reaction rates through molecular interactions. This research provides insight into optimizing chemical processes involving similar ethoxymethyl compounds (Cammenberg et al., 2006).

• Molecular Magnetic and Luminescent Materials : Research into 3d-4f heterometallic trinuclear complexes derived from amine-phenol tripodal ligands has demonstrated significant magnetic and luminescent properties. These findings open avenues for using related chemical frameworks in developing new materials for technological applications (Wen et al., 2017).

Safety And Hazards

Information on safety and hazards is typically obtained from material safety data sheets (MSDS). It includes information on toxicity, flammability, and environmental impact.

Future Directions

This involves discussing potential future research directions. For example, if the compound has medicinal properties, future research may involve conducting clinical trials. If the compound has interesting chemical properties, future research may involve studying these properties in more detail.